![molecular formula AsH3O4<br>H3AsO4 B1202633 Arsenic acid CAS No. 7778-39-4](/img/structure/B1202633.png)
Arsenic acid
Overview
Description
Arsenic acid is a triprotic acid, which means it has the ability to donate three protons (H+ ions), resulting in a series of dissociation reactions in water . When in solid form, it presents as a deliquescent (water-absorbing) crystalline substance which is soluble in water and alcohols .
Synthesis Analysis
This compound is prepared by treating arsenic trioxide with concentrated nitric acid . Dinitrogen trioxide is produced as a by-product . Various analytical techniques have been developed over the last 5–6 decades for the detection and determination of arsenic in drinking water .Molecular Structure Analysis
The chemical formula of this compound is H3AsO4 and the molecular formula is AsO(OH)3 . Arsenic has 5 electrons, which it shares with 4 oxygen atoms . These 3 oxygen atoms complete their valance shell electron by sharing the electron with 3 hydrogen atoms .Chemical Reactions Analysis
This compound undergoes a series of dissociation reactions in water . It also reacts with hydrogen sulfide in slightly acid solution to form yellow As2S3 . Oxidizing agents readily oxidize arsenites (+3) to arsenates (+5) in alkaline or neutral solutions .Physical And Chemical Properties Analysis
This compound is a bright silver-gray metalloid . It has chemical and physical properties intermediate between a metal and a non-metal, and is often referred to as a metalloid or semi-metal . It belongs to Group VA of the Periodic Table, and can exist in four oxidation states: –3, 0, +3, and +5 .Scientific Research Applications
Arsenic compounds like thiolated arsenicals have been identified as important metabolites in biological systems and play crucial roles in arsenic toxicity and therapeutic effects (Sun, Liu, & Cai, 2016).
Research on arsenic and its metabolites has been crucial for understanding the human health risks due to environmental exposures to arsenicals (Sams et al., 2007).
Organoarsenicals used as feed additives in the poultry industry have raised concerns for arsenic contamination in groundwater and the environment, highlighting the need for advanced analytical methods and wastewater treatment technologies (Mangalgiri, Adak, & Blaney, 2015).
Arsenic Trioxide (As2O3), a compound of arsenic, has been successfully used in the treatment of certain hematological malignancies like multiple myeloma, showing potential as a novel therapy (Hussein, 2022).
Speciation studies on arsenic, which involve the analysis of different arsenic compounds in biological systems, play a significant role in understanding its metabolism and toxicity (Suzuki, 2005).
The presence of various arsenic compounds, including arsenous acid, has been associated with health issues such as depression, underlining the importance of understanding arsenic's impact on human health (Rahman, Yusuf, Niemann, & Dipon, 2020).
The therapeutic effects of arsenic in leukemia have been explored, showing that arsenic binds to specific proteins, leading to their degradation, which is crucial in the treatment of leukemia (Chen, Zhou, Zhang, Mao, de Thé, & Chen, 2011).
Mechanism of Action
Arsenic is highly toxic in its inorganic form . It affects numerous intracellular signal transduction pathways and causes many alterations in cellular function . These actions of arsenic may result in the induction of apoptosis, the inhibition of growth and angiogenesis, and the promotion of differentiation .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
arsoric acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/AsH3O4/c2-1(3,4)5/h(H3,2,3,4,5) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJHGAFSJWGLOIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O[As](=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AsH3O4, H3AsO4 | |
Record name | ARSENIC ACID, LIQUID | |
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Record name | ARSENIC ACID, SOLID | |
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Record name | ARSENIC ACID (80% in water) | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Record name | arsenic acid | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Arsenic_acid | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
10102-53-1 (HAsO3), 13453-15-1 (H4As2O7), 7786-36-9 (H5AsO5) | |
Record name | Arsenic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007778394 | |
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DSSTOX Substance ID |
DTXSID1034341 | |
Record name | Arsenic acid | |
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Molecular Weight |
141.943 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Arsenic acid, liquid appears as a clear colorless aqueous solution. Noncombustible. Corrosive to metals. Toxic by ingestion. Confirmed human carcinogen. Detrimental to the environment. Immediate steps should be taken to limit release., Arsenic acid, solid appears as white crystals. Excessive drying produces As2O5.5/3H2O., Dry Powder, White solid; Commercial grade (75%) is a very pale yellow liquid; [HSDB] Hemihydrate is hygroscopic; [Merck Index] Pale yellow liquid with a light sweet odor; [MSDSonline], Solid, COLOURLESS-TO-PALE-GREEN-VISCOUS LIQUID. | |
Record name | ARSENIC ACID, LIQUID | |
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Record name | ARSENIC ACID, SOLID | |
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Record name | Arsenic acid (H3AsO4) | |
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Record name | Arsenic acid | |
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Record name | Arsenate | |
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Record name | ARSENIC ACID (80% in water) | |
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Boiling Point |
Boiling point (-H2O): 160 °C /Hemihydrate/, 120 °C (calculated) | |
Record name | ARSENIC ACID | |
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Record name | ARSENIC ACID (80% in water) | |
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Solubility |
Freely sol in alcohol, glycerol /Hemihydrate/, 302 G/100 CC OF WATER @ 12.5 °C /HEMIHYDRATE/, water solubility = 5.9X10+5 mg/l, Solubility in water at 20 °C: very good | |
Record name | ARSENIC ACID | |
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Record name | ARSENIC ACID (80% in water) | |
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Density |
2.2 at 68 °F (USCG, 1999) - Denser than water; will sink, Approx 2.2, Relative density (water = 1): 1.9 (calculated) | |
Record name | ARSENIC ACID, SOLID | |
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Record name | ARSENIC ACID | |
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Record name | ARSENIC ACID (80% in water) | |
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Vapor Pressure |
Vapor pressure, kPa at 15 °C: 1.3 | |
Record name | ARSENIC ACID (80% in water) | |
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Color/Form |
WHITE TRANSLUCENT CRYSTALS /HEMIHYDRATE/, 75% COMMERCIAL GRADE IS A VERY PALE YELLOW, SYRUPY LIQ /COMMERCIAL GRADE/, Exist only in solution, White, crystalline solid | |
CAS No. |
7778-39-4, 15584-04-0 | |
Record name | ARSENIC ACID, LIQUID | |
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Record name | ARSENIC ACID, SOLID | |
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Record name | Arsenic acid (H3AsO4) | |
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Record name | Arsenic acid | |
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Record name | Arsenic acid | |
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Record name | Arsenic acid | |
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Record name | ARSENIC ACID | |
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Record name | ARSENIC ACID | |
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Record name | Arsenate | |
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Record name | ARSENIC ACID (80% in water) | |
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Melting Point |
35 °C, -30 °C (calculated) | |
Record name | ARSENIC ACID | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of arsenic acid?
A1: The molecular formula of this compound is H3AsO4, and its molecular weight is 141.94 g/mol.
Q2: Are there spectroscopic techniques used to characterize this compound?
A2: Yes, X-ray Absorption Near Edge Structure (XANES) spectroscopy is a valuable technique for studying the chemical state of arsenic compounds, including this compound [].
Q3: How does this compound affect cell proliferation?
A3: this compound has been shown to inhibit cell proliferation in various cell types, including skin fibroblasts [] and human T-lymphoblastoid leukemia cells []. This effect is often linked to oxidative stress and the induction of cellular senescence.
Q4: Does this compound induce apoptosis?
A4: Yes, this compound has been found to induce apoptosis (programmed cell death) in various cell lines, including human T-lymphoblastoid leukemia cells []. This effect has been associated with glutathione depletion and caspase activation.
Q5: Does this compound preferentially target certain tissues or organs?
A5: Studies on rats exposed to this compound have shown a higher accumulation of arsenic in the liver compared to the brain []. This suggests a potential for greater toxicity in the liver.
Q6: Does this compound interact with thiols?
A6: Yes, this compound reacts with certain thiols to form trithioarsenites and disulfides. This reaction can be quantitative depending on the specific thiol involved [].
Q7: How is this compound metabolized in biological systems?
A7: this compound can be metabolized into various species, including arsenous acid, monomethyl this compound (MMA), and dimethyl this compound (DMA) [, , ]. These metabolites have different levels of toxicity and biological activity.
Q8: Does this compound interact with DNA?
A8: While not directly addressed in these papers, computational studies suggest that arsenicals can interact with nucleic acid bases and DNA base pairs, potentially influencing their structure and function [].
Q9: What are the sources of this compound contamination in the environment?
A9: this compound contamination can arise from both natural sources, such as mineral dissolution, and anthropogenic activities. One significant source is the historic use of arsenic-based pesticides and herbicides in agriculture [, ].
Q10: How is this compound typically removed from contaminated water?
A10: Remediation strategies for arsenic-contaminated water often involve using reactive materials like zerovalent iron (ZVI) and hydrous ferric oxide (HFO) to adsorb arsenic species, including this compound [].
Q11: How does pH affect the elution of this compound from contaminated materials?
A11: Increasing the pH of contaminated materials, such as sewage sludge, generally enhances the elution of this compound []. This is likely due to the changes in arsenic speciation and surface charge at higher pH values.
Q12: Can heat treatment be used to detoxify soil contaminated with organic arsenic compounds?
A12: Yes, research suggests that heat treatment at high temperatures (e.g., 850°C) can potentially detoxify soil contaminated with organic arsenic compounds like diphenylthis compound (DPAA) and phenylarsonic acid (PAA) []. The efficiency of this process may depend on factors such as temperature, duration of treatment, and soil characteristics.
Q13: What analytical techniques are used to determine arsenic species in various matrices?
A13: Several analytical techniques are employed to determine arsenic speciation, including high-performance liquid chromatography coupled with inductively coupled plasma mass spectrometry (HPLC-ICP-MS) [, , , , , ], hydride generation-cryogenic trapping-atomic absorption spectrophotometry (HG-CT-AAS) [], and atomic fluorescence spectrometry (AFS) [].
Q14: What factors can interfere with the accurate determination of arsenic species?
A14: The presence of high chloride concentrations can interfere with the determination of this compound and arsenobetaine in certain analytical methods []. This interference is often attributed to the formation of molecular ions with argon in the plasma during ICP-MS analysis.
Q15: What are some historical uses of this compound?
A15: this compound has a history of use in agriculture as a desiccant for cotton, facilitating mechanical harvesting [, ]. This practice has raised concerns about residual arsenic levels in cotton products and the environment.
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